Cascade polycyclizations in natural product synthesis
Chemical Society Reviews Pub Date: 2016-01-21 DOI: 10.1039/C5CS00105F
Abstract
Cascade (domino) reactions have an unparalleled ability to generate molecular complexity from relatively simple starting materials; these transformations are particularly appealing when multiple rings are forged during this process. In this tutorial review, we cover recent highlights in cascade polycyclizations as applied to natural product synthesis, including pericyclic, heteroatom-mediated, cationic, metal-catalyzed, organocatalytic, and radical sequences.
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